5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid

• IUPAC Name: 5-[(2-chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C17H13ClO4/c1-10-16(17(19)20)13-8-12(6-7-15(13)22-10)21-9-11-4-2-3-5-14(11)18/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: JXHSNTODXZHLFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC=CC=C3Cl)C(=O)O
• Molecular Formula: C17H13ClO4
• Molecular Weight: 316.7 g/mol
• CAS No.: 300674-22-0

Description

5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid is a benzofuran derivative characterized by:

• A benzofuran core with a carboxylic acid group at position 3.
• A 2-methyl substituent at position 2, providing steric moderation.
• A (2-chlorophenyl)methoxy group at position 5, introducing both lipophilic and electron-withdrawing effects.

The structural features of this compound suggest possible applications in drug discovery, particularly where hydrogen bonding (via the carboxylic acid) and hydrophobic interactions (via the chlorophenyl group) are critical.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid typically involves multiple steps, starting with the preparation of the benzofuran core. One common method involves the use of Suzuki–Miyaura coupling reactions, which are known for their mild and functional group-tolerant conditions . The reaction conditions often include the use of palladium catalysts and boron reagents .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce certain functional groups, potentially altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, allowing for the modification of the compound’s structure.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions can vary widely depending on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce carboxylic acids or ketones, while reduction reactions may yield alcohols or alkanes.

Scientific Research Applications

5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound may be used in studies related to enzyme inhibition or as a probe for biological pathways.

Industry: Used in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the application, but it often involves binding to enzymes or receptors, thereby modulating their activity. This can lead to changes in cellular processes and biological responses .

Comparison with Similar Compounds

Substituent Variations at Position 5

The 5-position of the benzofuran core is a key site for modulating electronic and steric properties.

Compound Name	Substituent at Position 5	Functional Group Impact	Reference
Target Compound	(2-Chlorophenyl)methoxy	- Chlorine enhances lipophilicity and electron withdrawal.
5-[(2-Methylphenyl)methoxy]-2-phenyl analog	(2-Methylphenyl)methoxy	- Methyl group increases steric bulk but reduces electron withdrawal.
2-Methoxyethyl ester derivative	(2-Chlorophenyl)methoxy (esterified COOH)	- Esterification improves membrane permeability (potential prodrug strategy).
5-(2-Chlorobenzoyl)oxy ester analog	(2-Chlorobenzoyl)oxy	- Benzoyloxy group introduces stronger electron withdrawal and potential hydrolysis.

Key Observations :

• Ester derivatives (e.g., 2-methoxyethyl ester) may act as prodrugs, masking the carboxylic acid to enhance bioavailability .

Substituent Variations at Position 2

The 2-position influences steric hindrance and conformational flexibility.

Compound Name	Substituent at Position 2	Impact on Structure	Reference
Target Compound	Methyl	- Moderate steric bulk; balances flexibility and rigidity.
5-Cyclohexyl-3-methylsulfanyl analog	Methylsulfanyl	- Sulfanyl group enables hydrogen bonding and alters electronic density.
2-Phenyl analog (e.g., 5-[(2-methylphenyl)methoxy])	Phenyl	- Larger substituent increases steric hindrance, potentially reducing binding efficiency.

Key Observations :

• Methyl groups (as in the target compound) offer a balance between steric effects and metabolic stability.
• Phenyl substituents (e.g., in ) may reduce rotational freedom, affecting interactions with biological targets .

Functional Group Variations at Position 3

The 3-position functional group dictates solubility, acidity, and intermolecular interactions.

Compound Name	Functional Group at Position 3	Key Properties	Reference
Target Compound	Carboxylic acid	- Enables hydrogen bonding and salt formation; moderate solubility in polar solvents.
2-Methoxyethyl ester derivative	Ester	- Increased lipophilicity; potential for hydrolysis to active carboxylic acid.
5-Chloro-2-methyl-3-phenylsulfonyl analog	Sulfonyl	- Strong electron withdrawal; enhances acidity and stability.
5-(4-Chlorophenyl)-2-dioxolane-furan-3-carboxylic acid	Dioxolane-furan	- Conformational constraint via dioxolane ring; altered metabolic pathways.

Key Observations :

• Carboxylic acids (target compound) favor crystallinity and intermolecular hydrogen bonding, as seen in crystal structures of related analogs .
• Sulfonyl groups (e.g., ) increase acidity and may enhance binding to charged residues in enzymes .

Biological Activity

The compound 5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, including its antimicrobial, anticancer, and other pharmacological properties, supported by case studies and relevant research findings.

Chemical Structure and Properties

The molecular formula of 5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid is $C_{18}H_{15}ClO_{4}$. The compound features a benzofuran core structure, which is significant for its biological activity. The presence of the chlorophenyl group and the methoxy functional group are crucial for modulating its interactions with biological targets.

Property	Value
Molecular Weight	344.76 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents
LogP (octanol-water)	Not specified

Antimicrobial Activity

Recent studies have indicated that derivatives of benzofuran compounds exhibit significant antimicrobial properties. For instance, compounds similar to 5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid have shown effectiveness against various bacterial strains.

Case Study: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of several benzofuran derivatives against Gram-positive and Gram-negative bacteria. The results indicated that compounds with similar structural features exhibited Minimum Inhibitory Concentrations (MICs) ranging from 0.0048 mg/mL to 0.0195 mg/mL against pathogens like E. coli and Bacillus mycoides .

Anticancer Activity

The anticancer potential of this compound has also been explored, particularly regarding its effects on various cancer cell lines.

Table 2: Anticancer Activity Data

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	26	Induction of apoptosis
A549	4.2	Cell cycle arrest at S phase
MCF-7	1.88	CDK2 inhibition

In vitro studies have shown that the compound induces significant cytotoxicity in cancer cell lines, leading to apoptosis and cell cycle arrest, which are critical mechanisms in cancer therapy .

Other Pharmacological Activities

Beyond antimicrobial and anticancer effects, preliminary investigations suggest that this compound may possess anti-inflammatory properties. Further studies are required to elucidate these effects comprehensively.

The biological activity of 5-[(2-Chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid can be attributed to its ability to interact with specific molecular targets within cells:

• Enzyme Inhibition : The compound may inhibit certain enzymes involved in cancer cell proliferation.
• Receptor Modulation : Potential interaction with G-protein coupled receptors could mediate its antimicrobial effects.
• Apoptotic Pathways : Activation of intrinsic apoptotic pathways has been noted in studies involving similar compounds.